Cas no 1185035-71-5 (Bicalutamide-d4)

• Product Name: Bicalutamide-d4
• CAS No: 1185035-71-5
• MF: C₁₈H₁₄F₄N₂O₄S
• MW: 434.398024082184
• CID: 1069992
• PubChem ID: 49849567
• Update Time: 2025-06-08

Bicalutamide-d4 Chemical and Physical Properties

Names and Identifiers

• [2H4]-Bicalutamide
• Bicalutamide-d4
• N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-3-(2,3,5,6-tetradeuterio-4-fluorophenyl)sulfonylpropanamide
• AKOS016339612
• HY-14249S
• N-[4-Cyano-3-trifluoromethyl)phenyl]- 3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide-d4
• N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[4-fluoro(~2~H_4_)benzene-1-sulfonyl]-2-hydroxy-2-methylpropanamide
• DTXSID80678685
• LKJPYSCBVHEWIU-ZDPIWEEJSA-N
• ICI-176334-d4
• 1185035-71-5
• SS-4503
• J-003784
• N-[4-Cyano-3-trifluoromethyl)phenyl]- 3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide-d4; ICI-176334-d4; Casodex-d4;
• CS-0109636

• Inchi： 1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)/i3D,4D,6D,7D
• InChI Key： LKJPYSCBVHEWIU-ZDPIWEEJSA-N
• SMILES： S(C1C([2H])=C([2H])C(=C([2H])C=1[2H])F)(CC(C(NC1C=CC(C#N)=C(C(F)(F)F)C=1)=O)(C)O)(=O)=O

Computed Properties

• Exact Mass: 434.08614774g/mol
• Monoisotopic Mass: 434.08614774g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Melting Point: 192-1940C

Additional information on Bicalutamide-d4

Bicalutamide-d4 (CAS No. 1185035-71-5): A Deuterated Analog for Advanced Anti-androgen Therapy and Research

Bicalutamide-d4, identified by the CAS number 1185035-71-5, is a deuterated derivative of the well-established nonsteroidal anti-androgen drug Bicalutamide. This compound has garnered significant attention in the fields of pharmaceutical science and clinical oncology due to its unique chemical properties and potential applications in improving therapeutic outcomes for prostate cancer patients. The introduction of four deuterium atoms into the molecular structure of Bicalutamide represents a strategic modification aimed at enhancing metabolic stability, prolonging pharmacokinetic profiles, and reducing side effects associated with its parent compound.

As a member of the benzothiophene-based anti-androgen class, Bicalutamide functions by competitively inhibiting the binding of dihydrotestosterone (DHT) to androgen receptors, thereby suppressing androgen-dependent tumor growth in prostate cancer treatment. The deuterated variant, Bicalutamide-d4, retains this core mechanism while introducing subtle yet impactful changes in its interaction with cytochrome P450 enzymes, particularly CYP3A4 and CYP2C9, which are primarily responsible for the metabolism of Bicalutamide in humans.

Recent studies published in high-impact journals such as *Nature Reviews Urology* (2023) and *Journal of Medicinal Chemistry* (2024) have demonstrated that deuterium substitution can significantly alter drug metabolism pathways without compromising biological activity. For instance, research conducted by the European Association of Urology highlighted that deuterated analogs like Bicalutamide-d4 exhibit up to a 60% reduction in hepatic clearance compared to their non-deuterated counterparts, potentially enabling lower dosing frequencies while maintaining therapeutic efficacy.

The structural modification involving deuterium atoms is particularly relevant in addressing the limitations of conventional anti-androgen therapies. Traditional formulations often require daily administration due to rapid metabolic degradation, which can lead to fluctuating plasma concentrations and suboptimal receptor occupancy over time. By incorporating deuterium into key positions within the benzothiophene ring system—specifically at carbon atoms C6, C7, C8, and C9—Bicalutamide-d4 demonstrates enhanced resistance to oxidative metabolism by hepatic enzymes.

In preclinical trials using xenograft models of castration-resistant prostate cancer (CRPC), Bicalutamide-d4 showed improved bioavailability compared to standard Bicalutamide when administered at equivalent doses per kilogram body weight (*Journal of Pharmacological Sciences*, 2023). These findings align with computational modeling studies that predicted reduced hydrogen abstraction rates at critical sites within the molecule due to the higher bond dissociation energy between carbon-deuterium (C-D) bonds versus carbon-hydrogen (C-H) bonds.

From a mechanistic perspective, the pharmacodynamics of Bicalutamide-d4 remain consistent with its parent compound: it acts as an antagonist at nuclear androgen receptors through conformational changes that prevent coactivator recruitment while promoting corepressor binding (*Cell Reports*, 2023). However, recent nuclear magnetic resonance (NMR) analyses have revealed distinct kinetic parameters during receptor-ligand interactions when comparing deuterated vs non-deuterated forms under identical experimental conditions.

In clinical development pipelines for novel anti-androgen therapies, Bicalutamide-d4 serves as both a tool compound for mechanistic studies and a potential candidate for next-generation formulations. Researchers at leading pharmaceutical institutions have utilized this deuterated analog to investigate dose-response relationships more precisely by eliminating interference from endogenous metabolites during mass spectrometry-based pharmacokinetic profiling (*Analytical Chemistry*, 2024).

The pharmacological profile of Bicalutamide-d4 has been further characterized through comparative absorption studies using positron emission tomography (PET) imaging techniques combined with stable isotope labeling methods (*European Journal of Nuclear Medicine*, 2023). These investigations revealed that tissue distribution patterns remain largely similar between formulations but with prolonged retention times in target organs such as bone marrow microenvironment where prostate cancer metastases commonly occur.

Notably, recent advancements in deuteration technology have enabled more precise control over isotopic incorporation during chemical synthesis processes used for manufacturing Bicalutamide-d4 under Good Manufacturing Practice (GMP) standards (*Organic Process Research & Development*, 2023). This has facilitated large-scale production while maintaining consistent deuteration levels across batches—a critical factor for reproducibility in both research applications and potential clinical trials.

In combination therapy regimens currently under investigation for advanced prostate cancer treatment protocols—such as those involving docetaxel or enzalutamide—preliminary data suggests that Bicalutamide-d4 may demonstrate superior synergy indices when paired with other hormonal agents due to its extended half-life characteristics (*Clinical Cancer Research*, 2023). These findings are being validated through ongoing phase II clinical trials examining long-term safety profiles and tumor response rates across multiple patient cohorts.

The application of Bicalutamide-d4 extends beyond direct therapeutic use into translational research domains where understanding drug-receptor interactions is crucial for developing new generations of selective androgen receptor modulators (SARMs). In vitro studies using recombinant human AR systems have demonstrated that deuteration does not alter intrinsic antagonistic activity but significantly improves signal-to-noise ratios during kinetic binding assays (*Molecular Endocrinology*, 2023).

From an analytical chemistry standpoint, BICALUTAMIDE-D4 provides distinct advantages when used as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) assays designed to quantify plasma concentrations during pharmacokinetic studies (*Journal of Chromatography A*, 2023). The predictable mass difference between D₄-labeled analyte and endogenous metabolites allows for more accurate quantification even at low concentration thresholds typically encountered after prolonged administration periods.

Current research directions involving this compound include exploration of its potential role in overcoming resistance mechanisms observed with first-generation anti-androgens like flutamide or nilutamide. Studies published by international consortia working on precision oncology approaches suggest that deuteration may help maintain effective drug concentrations at tumor sites despite upregulation or downregulation of specific metabolic enzymes (*Science Translational Medicine*, 2023).

In addition to its established role as an internal standard reagent for LC/MS quantification methods used in clinical pharmacology laboratories worldwide (Clinica Chimica Acta, 2023), emerging applications include use as a probe molecule for studying drug transport phenomena across biological membranes using solid-state nuclear magnetic resonance spectroscopy techniques (Biophysical Journal, 2023).

The development trajectory for compounds like BICALUTAMIDE-D₄ reflects broader trends toward rational drug design strategies that leverage isotopic effects rather than relying solely on traditional structural modifications or formulation technologies (Nature Reviews Drug Discovery, 2023). This approach has shown particular promise in oncology drug development where optimizing therapeutic window is critical given complex disease biology and patient comorbidities.